6-Cyanopyridine-2-sulfonyl fluoride
Overview
Description
6-Cyanopyridine-2-sulfonyl fluoride is a chemical compound with the CAS Number: 2219375-05-8 . It has a molecular weight of 186.17 . The IUPAC name for this compound is 6-cyanopyridine-2-sulfonyl fluoride .
Molecular Structure Analysis
The InChI code for 6-Cyanopyridine-2-sulfonyl fluoride is 1S/C6H3FN2O2S/c7-12(10,11)6-3-1-2-5(4-8)9-6/h1-3H . This code provides a standard way to encode the compound’s molecular structure and formula.Physical And Chemical Properties Analysis
6-Cyanopyridine-2-sulfonyl fluoride has a molecular weight of 186.17 . More specific physical and chemical properties such as melting point, boiling point, and density are not provided in the available resources.Scientific Research Applications
Reactive Probes in Chemical Biology and Molecular Pharmacology
6-Cyanopyridine-2-sulfonyl fluoride, as a type of sulfonyl fluoride, has found significant utility as reactive probes in chemical biology and molecular pharmacology . They possess the right balance of biocompatibility (including aqueous stability) and protein reactivity .
Protease Inhibitors
Sulfonyl fluorides are known to modify not only reactive serines, resulting in their common use as protease inhibitors . They can also modify context-specific threonine, lysine, tyrosine, cysteine, and histidine residues .
Covalent Enzyme Inhibition
Sulfonyl fluoride probes, including 6-Cyanopyridine-2-sulfonyl fluoride, could find greater utility in areas such as covalent enzyme inhibition . This involves the use of these compounds to inhibit the activity of enzymes, which can be useful in various research and therapeutic applications .
Target Identification and Validation
Another potential application of 6-Cyanopyridine-2-sulfonyl fluoride is in target identification and validation . This involves using these compounds to identify and validate the targets of drugs or other bioactive molecules .
Future Directions
While specific future directions for 6-Cyanopyridine-2-sulfonyl fluoride are not mentioned, there is a growing interest in the development of fluorinated chemicals due to their improved physical, biological, and environmental properties . Fluorine-containing substituents are most commonly incorporated into carbocyclic aromatic rings, and a large number of compounds possessing fluorine-containing substituents on aryl rings have been commercialized as agricultural active ingredients .
properties
IUPAC Name |
6-cyanopyridine-2-sulfonyl fluoride |
Source
|
|---|---|---|
| Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C6H3FN2O2S/c7-12(10,11)6-3-1-2-5(4-8)9-6/h1-3H |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
KXOMDPMYIPZNJT-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC(=NC(=C1)S(=O)(=O)F)C#N |
Source
|
| Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C6H3FN2O2S |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
186.17 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
6-Cyanopyridine-2-sulfonyl fluoride | |
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